Cas no 1806926-64-6 (2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine
• CAS No: 1806926-64-6
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4869753
• Update Time: 2025-06-28

2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-5-4(6(8)9)2(12)1-3(10)11-5/h1,6H,(H,11,12)
• InChI Key： GFLDAWHJHQLLGC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(C(F)F)=C(N1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine

2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine: A Promising Pyridine Derivative in Modern Drug Discovery

2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine, with the CAS number 1806926-64-6, represents a unique class of pyridine derivatives that have garnered significant attention in recent years due to their potential applications in medicinal chemistry. This compound features a complex molecular framework that includes multiple functional groups, including a chloro substituent, a hydroxy group, and a iodo group positioned at specific locations on the pyridine ring. The presence of these substituents, particularly the fluorine atoms in the difluoromethyl group, imparts distinct chemical and biological properties that make this molecule a valuable candidate for further exploration in pharmaceutical research.

The structural diversity of pyridine derivatives has long been recognized for their ability to modulate a wide range of biological targets, including enzymes, receptors, and ion channels. The iodo group at the 6-position of the pyridine ring is particularly noteworthy, as it can enhance the compound's hydrophilicity and facilitate interactions with specific protein targets. Additionally, the hydroxy group at the 4-position contributes to the molecule's polarity and may play a role in its solubility and metabolic stability. These features are critical in the design of targeted drug discovery strategies, where precise interactions between small molecules and biological systems are essential for therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Chloro-3-(difluoromethyl)-4-hydroxy-3-iodopyridine through multistep reactions involving selective functional group modifications. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the fluorine atoms in the difluoromethyl group significantly influence the compound's binding affinity for certain G-protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders. This finding underscores the importance of fluorine-containing molecules in the development of next-generation therapeutics, particularly for conditions such as Alzheimer's disease and Parkinson's disease.

One of the most intriguing aspects of 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine is its potential role in targeted drug discovery for cancer therapy. The iodo group may serve as a site for further functionalization, allowing researchers to tailor the molecule for specific applications. For instance, a 2024 preprint study highlighted the use of this compound as a scaffold for the development of radioactive labeling agents, which are critical in positron emission tomography (PET) imaging for early cancer detection. The ability to incorporate radioactive isotopes into such molecules opens new avenues for both diagnostic and therapeutic interventions in oncology.

Another area of active research involves the synthetic pathways for 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine. A 2023 report in Organic Letters described a novel method for the selective introduction of the iodo group into the pyridine ring, which could streamline the production of this compound for large-scale applications. This advancement is particularly significant given the challenges associated with the synthesis of iodinated compounds, which often require harsh reaction conditions and high energy inputs. By optimizing the synthetic route, researchers can reduce costs and improve the efficiency of drug development processes.

From a pharmacological perspective, the hydroxy group in 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine may also play a role in modulating the compound's metabolic profile. A 2023 study published in Drug Metabolism and Disposition found that hydroxylated pyridine derivatives exhibit distinct patterns of hepatic metabolism, which could influence their pharmacokinetic properties. This is particularly relevant in the context of drug metabolism, where the ability to predict and optimize the metabolic fate of a compound is essential for ensuring its safety and efficacy in clinical settings.

Looking ahead, the potential applications of 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine are likely to expand as researchers continue to explore its chemical and biological properties. For example, the fluorine atoms in the difluoromethyl group may be modified to enhance the molecule's binding affinity for specific targets, such as ion channels or kinases. Additionally, the iodo group could serve as a platform for the development of targeted drug delivery systems, where the molecule is conjugated to ligands that can direct it to specific tissues or cells.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-hydroxy-6-iodopyridine represents a promising candidate in the field of targeted drug discovery. Its unique molecular structure, featuring multiple functional groups, offers a versatile platform for the development of new therapeutics. As research in this area continues to advance, the compound may play an increasingly important role in the treatment of a wide range of diseases, from neurological disorders to cancer. The ongoing exploration of its chemical and biological properties is expected to yield further insights into its potential applications in modern medicine.